Ethyl 2-cyclopropyloxazole-4-carboxylate
Overview
Description
Ethyl 2-Cyclopropyloxazole-4-carboxylate is a chemical compound with the CAS Number: 1060816-03-6 . It has a molecular weight of 181.19 and its IUPAC name is ethyl 2-cyclopropyl-1,3-oxazole-4-carboxylate .
Molecular Structure Analysis
The InChI code for Ethyl 2-Cyclopropyloxazole-4-carboxylate is 1S/C9H11NO3/c1-2-12-9(11)7-5-13-8(10-7)6-3-4-6/h5-6H,2-4H2,1H3 . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
Ethyl 2-Cyclopropyloxazole-4-carboxylate is a solid at room temperature . It should be stored in a refrigerator .Scientific Research Applications
Synthesis and Biological Activities
Ethyl 2-cyclopropyloxazole-4-carboxylate serves as a foundational compound in synthetic chemistry for constructing complex molecules due to its reactive functional groups. Research has shown it to be a versatile intermediate for synthesizing various heterocyclic compounds with significant biological activities. For instance, ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates have been synthesized and demonstrated excellent antimicrobial and antioxidant activities, highlighting the potential pharmaceutical applications of derivatives of ethyl 2-cyclopropyloxazole-4-carboxylate (Raghavendra et al., 2016).
Polymer Chemistry
In polymer chemistry, ethyl 2-cyclopropyloxazole-4-carboxylate derivatives have been utilized in the enzymatically catalyzed oxidative polymerization of para-functionalized phenol derivatives, offering a pathway to synthesize oligomers with potential for further cross-linking through free radical polymerization. This method represents an innovative approach to developing polymers with tailored properties for specific applications (Pang, Ritter, & Tabatabai, 2003).
Antimicrobial and Antitumor Activity
Further modifications of ethyl 2-cyclopropyloxazole-4-carboxylate have led to the synthesis of novel indazole bearing oxadiazole derivatives, showing promising antimicrobial activity. This showcases the compound's utility in developing new antimicrobial agents that could be effective against resistant strains of bacteria and fungi (Ghelani, Khunt, & Naliapara, 2017).
Catalytic Synthesis
Ethyl 2-cyclopropyloxazole-4-carboxylate also finds applications in catalytic synthesis, serving as a key intermediate in palladium-catalyzed direct (hetero)arylation processes. This methodology provides efficient access to (hetero)aryloxazoles, including the synthesis of natural products like balsoxin and texaline, demonstrating the compound's significance in organic synthesis and natural product chemistry (Verrier, Martin, Hoarau, & Marsais, 2008).
Polymer Modification and Biomedical Applications
In the realm of polymer science, ethyl 2-cyclopropyloxazole-4-carboxylate derivatives are utilized in isocyanide-based multicomponent reactions (IMCRs) to modify poly(2-oxazoline)s. This modification technique enables the tuning of polymer properties such as cloud point and glass transition temperatures, highlighting its potential in biomedical applications where temperature sensitivity of polymers is crucial (Sehlinger, Verbraeken, Meier, & Hoogenboom, 2015).
Safety and Hazards
properties
IUPAC Name |
ethyl 2-cyclopropyl-1,3-oxazole-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO3/c1-2-12-9(11)7-5-13-8(10-7)6-3-4-6/h5-6H,2-4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKSHYKWYYPNWMQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=COC(=N1)C2CC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-cyclopropyloxazole-4-carboxylate |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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